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Compound of Interest

Compound Name: Ethyl 5-hydroxydecanoate

Cat. No.: B1671634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of ethyl 5-
hydroxydecanoate, a significant compound in various research and development applications.
This document outlines its key physical properties, standardized experimental protocols for
their determination, and a conceptual workflow for its analysis.

Physicochemical Data Summary

The following table summarizes the key physical and chemical properties of ethyl 5-
hydroxydecanoate. This data is essential for its handling, formulation, and application in
research and drug development.
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Property Value Source
Boiling Point 276 to 299 °C at 760 mmHg [1112113114]
Melting Point Data not available

Molecular Formula C12H2403 [1112][3]
Molecular Weight 216.32 g/mol [1112]131[5]
Density 0.945 to 0.956 g/cm3 at 20 °C [11[2][4]1[5]

Refractive Index

1.442 10 1.452 at 20 °C

[1112][41[5]

Flash Point

Approximately 80.10 °C to
123.82 °C

[1102][31[4]

Solubility

Very slightly soluble in water;
Soluble in ethanol.[3][4][5]

Experimental Protocols

The following are standardized methodologies for the determination of the boiling and melting

points of a liquid compound such as ethyl 5-hydroxydecanoate.

1. Determination of Boiling Point (Distillation Method)

This method is suitable for determining the boiling point of a liquid at atmospheric pressure.

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

e Procedure:

o Assemble the distillation apparatus in a fume hood.

o Place a sample of ethyl 5-hydroxydecanoate into the distillation flask along with a few

boiling chips to ensure smooth boiling.

o Insert the thermometer into the neck of the distillation flask, ensuring the top of the

thermometer bulb is level with the side arm of the flask leading to the condenser.
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Begin circulating cold water through the condenser.
Gently heat the distillation flask using the heating mantle.

Record the temperature at which the liquid begins to boil and the vapor temperature
remains constant. This temperature is the boiling point. The pressure should be recorded
and the boiling point corrected to standard pressure if necessary.

2. Determination of Melting Point (Freezing Point Depression)

As ethyl 5-hydroxydecanoate is a liquid at room temperature, its melting point is determined

by observing its freezing point.

o Apparatus: Test tube, beaker, thermometer, and a cooling bath (e.g., ice-salt mixture).

e Procedure:

[e]

Place a sample of ethyl 5-hydroxydecanoate in a test tube.
Insert a thermometer into the sample, ensuring the bulb is fully immersed.
Place the test tube in a cooling bath.

Gently stir the sample with the thermometer and record the temperature at regular

intervals.

Plot a cooling curve of temperature versus time. The temperature at which the sample
solidifies and remains constant for a period is the freezing point, which is equivalent to the

melting point.

Conceptual Workflow for Physicochemical Analysis

The following diagram illustrates the logical workflow for the physicochemical characterization

of a chemical entity like ethyl 5-hydroxydecanoate.
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Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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